Cas no 1335496-82-6 (3-Methyl-5-(4-morpholinyl)Benzenamine)
1335496-82-6 structure
Product Name:3-Methyl-5-(4-morpholinyl)Benzenamine
CAS No:1335496-82-6
MF:C11H16N2O
MW:192.257542610168
CID:2113725
Update Time:2023-08-04
3-Methyl-5-(4-morpholinyl)Benzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-5-(4-morpholinyl)Benzenamine
- 3-methyl-5-(morpholin-4-yl)aniline
- 3-Methyl-5-(4-morpholinyl)Benzenamine
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- Inchi: 1S/C11H16N2O/c1-9-6-10(12)8-11(7-9)13-2-4-14-5-3-13/h6-8H,2-5,12H2,1H3
- InChI Key: OSMFHNLMWMUCGZ-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=C(C=C(C)C=2)N)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- Topological Polar Surface Area: 38.5
3-Methyl-5-(4-morpholinyl)Benzenamine Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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